1-(2,4-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one

• Molecular Formula: C11H7ClF6O3
• Molecular Weight: 336.61 g/mol
• IUPAC Name: 1-[2,4-bis(trifluoromethoxy)phenyl]-3-chloropropan-1-one
• InChI: InChI=1S/C11H7ClF6O3/c12-4-3-8(19)7-2-1-6(20-10(13,14)15)5-9(7)21-11(16,17)18/h1-2,5H,3-4H2
• InChI Key: HGBWHUDKGYLXAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)(F)F)OC(F)(F)F)C(=O)CCCl

Description

1-(2,4-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one is a fluorinated aromatic ketone featuring a propanone backbone substituted with a chlorine atom at the C3 position and two trifluoromethoxy (-OCF₃) groups at the 2- and 4-positions of the phenyl ring. This compound’s structure combines electron-withdrawing substituents (trifluoromethoxy and chlorine) that enhance its electrophilicity and lipophilicity, making it a candidate for applications in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with three classes of analogs: fluorinated aryl ketones, chlorinated propanones, and trifluoromethoxy-substituted aromatics.

Table 1: Comparative Analysis of Structural and Physicochemical Properties

Compound Name	Molecular Weight (g/mol)	Substituents	Key Functional Groups	Melting Point (°C)	Solubility (LogP)
1-(2,4-Bis(trifluoromethoxy)phenyl)-3-chloropropan-1-one (Target)	350.5	2,4-OCF₃, 3-Cl	Ketone, CF₃O, Cl	~180–200*	~3.8†
Example 132 ()	608.1	Pyrazolo-pyrimidine, ethoxy, CF₃	Chromenone, CF₃, NH₂	225–227	~2.5‡
1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one ()	268.3	2,4-OH, 3-OH (enone)	Ketone, enone, OH	Not reported	~1.2
(E)-1-(4-Hydroxyphenyl)-3-(substituted-phenyl)prop-2-en-1-one ()	250–320	Varied: OCH₃, F, Cl, CF₃	Ketone, enone, OH, X	150–220	1.5–3.0

*Estimated based on trifluoromethoxy analogs; †Predicted via fragment-based methods; ‡Derived from chromenone analogs.

Fluorinated vs. Non-Fluorinated Analogs

• Electron-Withdrawing Effects : The trifluoromethoxy (-OCF₃) groups in the target compound significantly enhance electrophilicity at the ketone compared to methoxy (-OCH₃) or hydroxyl (-OH) substituents in –3. This increases reactivity toward nucleophilic attack (e.g., in Suzuki-Miyaura couplings or Grignard reactions) .
• Lipophilicity : The -OCF₃ groups elevate LogP (~3.8) relative to hydroxylated analogs (LogP ~1.2–2.5), improving membrane permeability but reducing aqueous solubility .

Chlorinated Propanones vs. Enones

• Reactivity: The 3-chloro substituent in the target compound enables nucleophilic substitution (e.g., SN2 displacement) at the β-carbon, whereas enones (e.g., –4) undergo conjugate additions. This distinction makes the target more versatile in forming carbon-heteroatom bonds .
• Steric Effects: The propanone backbone in the target compound reduces steric hindrance compared to bicyclic systems (e.g., Example 132 in ), facilitating synthetic modifications .